2-(4-fluorophenoxy)-N-(2-methoxyethyl)propanamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(2-methoxyethyl)propanamide
• InChI: InChI=1S/C12H16FNO3/c1-9(12(15)14-7-8-16-2)17-11-5-3-10(13)4-6-11/h3-6,9H,7-8H2,1-2H3,(H,14,15)
• InChI Key: SMPJSUFCOYOWOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCOC)OC1=CC=C(C=C1)F
• Molecular Formula: C12H16FNO3
• Molecular Weight: 241.26 g/mol

Description

2-(4-fluorophenoxy)-N-(2-methoxyethyl)propanamide is a useful research compound. Its molecular formula is C12H16FNO3 and its molecular weight is 241.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 241.11142153 g/mol and the complexity rating of the compound is 230. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Bioactive Constituents and Antimicrobial Activity

• Methyl 2-[propanamide-2'-methoxycarbonyl] benzoate, a related compound, has been isolated from Jolyna laminarioides and exhibited chymotrypsin inhibitory activity. It also showed activity against Escherichia coli and Shigella boydii (Atta-ur-rahman et al., 1997).

Synthesis and Antibacterial/Antifungal Agents

• A series of novel 2-(6-methoxy-2-naphthyl)propionamide derivatives have been synthesized and screened for antibacterial and antifungal activities. They showed significant activities, comparable to standard agents like Ampicillin and Flucanazole (Helal et al., 2013).

Pharmacokinetics and Metabolism in Rats

• S-1, a compound similar to 2-(4-fluorophenoxy)-N-(2-methoxyethyl)propanamide, was studied for its pharmacokinetics and metabolism in rats. It showed a low clearance rate, moderate distribution, and extensive metabolism, indicating its potential for therapeutic applications (Di Wu et al., 2006).

Renewable High-Temperature Resins

• Research on renewable phenols with methoxy groups, like this compound, has led to the development of cyanate ester resins with altered properties and thermal stability. This has implications for sustainable materials science (Harvey et al., 2015).

Fluorescent Probes and pH Sensing

• 2-(3,5,6-Trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole, a compound related to this compound, has been used as a fluorescent probe for sensing metal cations and pH changes (Tanaka et al., 2001).

Drug Synthesis and Characterization

• A hybrid molecule combining aspects of amphetamine and flurbiprofen, which is structurally related to this compound, was synthesized and fully characterized, demonstrating the potential for novel drug development (Manolov et al., 2022).

Fluorophores for Solid-State Applications

• Excited-state intramolecular proton transfer fluorophores, similar to this compound, have been developed for efficient solid-state red-emitting materials, useful in optoelectronics (Sakai et al., 2014).